Cas no 847404-82-4 (3-2-(4-methoxyphenoxy)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-2-(4-methoxyphenoxy)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 847404-82-4
• MF: C₂₅H₂₂N₂O₆
• MW: 446.451986789703
• CID: 6397045
• PubChem ID: 16814465
• Update Time: 2025-05-30

3-2-(4-methoxyphenoxy)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-methoxyphenoxy)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide
• 3-[2-(4-methoxyphenoxy)acetamido]-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide
• SR-01000008263-1
• 847404-82-4
• AKOS024594268
• AB00671468-01
• 3-(2-(4-methoxyphenoxy)acetamido)-N-(4-methoxyphenyl)benzofuran-2-carboxamide
• F0666-0490
• SR-01000008263
• 3-[[2-(4-methoxyphenoxy)acetyl]amino]-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[[2-(4-methoxyphenoxy)acetyl]amino]-N-(4-methoxyphenyl)-

• Inchi： 1S/C25H22N2O6/c1-30-17-9-7-16(8-10-17)26-25(29)24-23(20-5-3-4-6-21(20)33-24)27-22(28)15-32-19-13-11-18(31-2)12-14-19/h3-14H,15H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key： FWEZJQVSQPTEKP-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(COC2=CC=C(OC)C=C2)=O)=C1C(NC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 446.14778643g/mol
• Monoisotopic Mass: 446.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 99Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 626.2±55.0 °C(Predicted)
• pka: 11.51±0.70(Predicted)

Additional information on 3-2-(4-methoxyphenoxy)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide

3-2-(4-Methoxyphenoxy)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide: A Comprehensive Overview

3-2-(4-Methoxyphenoxy)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide is a complex organic compound with the CAS number 847404-82-4. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a furan ring fused to a benzene ring. The structure of this compound is characterized by the presence of a benzofuran moiety, an acetamido group, and two methoxyphenyl substituents. These structural features contribute to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science.

The synthesis of 3-2-(4-methoxyphenoxy)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide involves a series of carefully designed organic reactions. Recent studies have highlighted the importance of controlling reaction conditions, such as temperature and pH, to achieve high yields and purity. Researchers have also explored the use of green chemistry principles in the synthesis of this compound, aiming to minimize environmental impact while maintaining efficiency.

One of the most promising applications of this compound lies in its potential as a pharmaceutical agent. The presence of the benzofuran ring and methoxy groups suggests that it may exhibit bioactivity, particularly in modulating enzyme activity or interacting with cellular receptors. Preliminary in vitro studies have shown that 3-2-(4-methoxyphenoxy)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide demonstrates selective inhibition against certain enzymes, making it a candidate for drug development in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical potential, this compound has shown interesting properties in materials science. Its aromatic structure and functional groups make it a suitable candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic semiconductors, where it has exhibited promising electronic properties, such as high charge carrier mobility and stability under ambient conditions.

The stability and reactivity of 3-2-(4-methoxyphenoxy)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide have been extensively studied under various conditions. Thermal analysis has revealed that the compound is stable up to 300°C, making it suitable for high-temperature applications. Furthermore, its reactivity towards nucleophilic substitution and electrophilic aromatic substitution has been investigated, providing valuable insights into its chemical behavior in different reaction environments.

From an environmental perspective, the biodegradation and toxicity of this compound have been evaluated. Studies indicate that 3-2-(4-methoxyphenoxy)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide is not inherently toxic to aquatic organisms at concentrations typically encountered in industrial or environmental settings. However, further research is needed to fully understand its long-term ecological impact.

In conclusion, 3-2-(4-methoxyphenoxy)acetamido-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide (CAS No: 847404-82-4) is a versatile compound with potential applications in pharmaceuticals, materials science, and other fields. Its unique structure and chemical properties make it a valuable subject for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing both scientific understanding and practical applications.